Cas no 920260-73-7 (N-2-(dimethylamino)-2-(furan-2-yl)ethyl-5-fluoro-2-methoxybenzene-1-sulfonamide)

• Product Name: N-2-(dimethylamino)-2-(furan-2-yl)ethyl-5-fluoro-2-methoxybenzene-1-sulfonamide
• CAS No: 920260-73-7
• MF: C₁₅H₁₉FN₂O₄S
• MW: 342.385766267776
• CID: 5458503
• Update Time: 2025-07-17

N-2-(dimethylamino)-2-(furan-2-yl)ethyl-5-fluoro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide
• N-2-(dimethylamino)-2-(furan-2-yl)ethyl-5-fluoro-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C15H19FN2O4S/c1-18(2)12(13-5-4-8-22-13)10-17-23(19,20)15-9-11(16)6-7-14(15)21-3/h4-9,12,17H,10H2,1-3H3
• InChI Key： MXQXPWCKVNWTCE-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N(C)C)C2=CC=CO2)(=O)=O)=CC(F)=CC=C1OC

Additional information on N-2-(dimethylamino)-2-(furan-2-yl)ethyl-5-fluoro-2-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-2-(dimethylamino)-2-(furan-2-yl)ethyl-5-fluoro-2-methoxybenzene-1-sulfonamide (CAS No. 920260-73-7)

N-2-(dimethylamino)-2-(furan-2-yl)ethyl-5-fluoro-2-methoxybenzene-1-sulfonamide (CAS No. 920260-73-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a sulfonamide backbone, a furan ring, and a dimethylamino group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its unique structural attributes. The compound's 5-fluoro and 2-methoxy substitutions further enhance its bioactivity, aligning with current trends in drug discovery and precision medicine.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in targeted therapy and personalized medicine. N-2-(dimethylamino)-2-(furan-2-yl)ethyl-5-fluoro-2-methoxybenzene-1-sulfonamide fits into this paradigm due to its potential interactions with enzymatic pathways and receptor proteins. Its furan-2-yl moiety is particularly noteworthy, as furan derivatives are increasingly explored for their anti-inflammatory and antimicrobial properties. This aligns with growing public interest in novel antibiotic agents amid rising antimicrobial resistance (AMR) concerns.

The synthesis of CAS No. 920260-73-7 involves multi-step organic reactions, including sulfonylation and amine alkylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with pharmaceutical standards. These methodologies are frequently searched by chemists and researchers, reflecting the compound's relevance in academic and industrial R&D settings.

From a drug development perspective, N-2-(dimethylamino)-2-(furan-2-yl)ethyl-5-fluoro-2-methoxybenzene-1-sulfonamide exhibits promising pharmacokinetic properties, including moderate lipophilicity and blood-brain barrier (BBB) permeability. These traits are crucial for central nervous system (CNS) drug candidates, a hot topic in neuroscience research. Additionally, its fluoro substitution enhances metabolic stability, addressing common challenges in drug metabolism studies.

The compound's potential applications extend to cancer research, where its sulfonamide group may inhibit carbonic anhydrase isoforms linked to tumor progression. This aligns with the increasing focus on oncology drug discovery, a frequently searched topic in biomedical literature. Furthermore, its methoxybenzene scaffold is associated with antioxidant activity, resonating with public interest in neuroprotective and anti-aging compounds.

In summary, N-2-(dimethylamino)-2-(furan-2-yl)ethyl-5-fluoro-2-methoxybenzene-1-sulfonamide (CAS No. 920260-73-7) represents a multifaceted compound with broad implications for medicinal chemistry and therapeutic development. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas like kinase inhibition, CNS therapeutics, and antimicrobial innovation. As the scientific community continues to explore its properties, this compound may pave the way for groundbreaking pharmaceutical advancements.